molecular formula C9H12N2 B8758543 (Z)-N,N'-dimethylbenzenecarboximidamide CAS No. 29019-38-3

(Z)-N,N'-dimethylbenzenecarboximidamide

Cat. No.: B8758543
CAS No.: 29019-38-3
M. Wt: 148.20 g/mol
InChI Key: LNWZWTFWTFMNQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Benzenecarboximidamide, n,n’-dimethyl- is an organic compound with the molecular formula C9H12N2. It is a derivative of benzenecarboximidamide, where the hydrogen atoms on the nitrogen are replaced by methyl groups. This compound is known for its applications in various fields, including chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Benzenecarboximidamide, n,n’-dimethyl- typically involves the reaction of benzonitrile with dimethylamine. The reaction is carried out under controlled conditions, often in the presence of a catalyst to facilitate the formation of the desired product. The reaction can be represented as follows:

C6H5CN+(CH3)2NHC6H5C(NH(CH3)2 \text{C}_6\text{H}_5\text{CN} + \text{(CH}_3\text{)}_2\text{NH} \rightarrow \text{C}_6\text{H}_5\text{C(NH(CH}_3\text{)}_2 C6​H5​CN+(CH3​)2​NH→C6​H5​C(NH(CH3​)2​

Properties

CAS No.

29019-38-3

Molecular Formula

C9H12N2

Molecular Weight

148.20 g/mol

IUPAC Name

N,N'-dimethylbenzenecarboximidamide

InChI

InChI=1S/C9H12N2/c1-10-9(11-2)8-6-4-3-5-7-8/h3-7H,1-2H3,(H,10,11)

InChI Key

LNWZWTFWTFMNQD-UHFFFAOYSA-N

Canonical SMILES

CNC(=NC)C1=CC=CC=C1

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.